Cas no 895009-23-1 (N-(2,3-dimethylphenyl)-2-1-(2-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamide)

• Product Name: N-(2,3-dimethylphenyl)-2-1-(2-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamide
• CAS No: 895009-23-1
• MF: C₂₂H₂₁N₅O₂
• MW: 387.434444189072
• CID: 5939275
• PubChem ID: 7243608
• Update Time: 2025-05-18

N-(2,3-dimethylphenyl)-2-1-(2-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(2,3-dimethylphenyl)-2-1-(2-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamide
• N-(2,3-dimethylphenyl)-2-(4-oxo-1-(o-tolyl)-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)acetamide
• SR-01000020784
• F2514-0030
• AKOS024655178
• 895009-23-1
• N-(2,3-dimethylphenyl)-2-[1-(2-methylphenyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]acetamide
• N-(2,3-dimethylphenyl)-2-[1-(2-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl]acetamide
• SR-01000020784-1

• Inchi： 1S/C22H21N5O2/c1-14-8-6-9-18(16(14)3)25-20(28)12-26-13-23-21-17(22(26)29)11-24-27(21)19-10-5-4-7-15(19)2/h4-11,13H,12H2,1-3H3,(H,25,28)
• InChI Key： JAYJNNAZPVCWRE-UHFFFAOYSA-N
• SMILES： O=C1C2C=NN(C3C=CC=CC=3C)C=2N=CN1CC(NC1C=CC=C(C)C=1C)=O

Computed Properties

• Exact Mass: 387.16952493g/mol
• Monoisotopic Mass: 387.16952493g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 653
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 79.6Ų

Additional information on N-(2,3-dimethylphenyl)-2-1-(2-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamide

N-(2,3-Dimethylphenyl)-2-1-(2-Methylphenyl)-4-Oxo-1H,4H,5H-Pyrazolo[3,4-d]Pyrimidin-5-ylacetamide (CAS No. 895009-23-1): A Comprehensive Overview

N-(2,3-Dimethylphenyl)-2-1-(2-Methylphenyl)-4-Oxo-1H,4H,5H-Pyrazolo[3,4-d]Pyrimidin-5-ylacetamide (CAS No. 895009-23-1) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazolo[3,4-d]pyrimidines, which are known for their diverse biological activities and potential therapeutic applications. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological properties, and recent research advancements related to this compound.

The chemical structure of N-(2,3-Dimethylphenyl)-2-1-(2-Methylphenyl)-4-Oxo-1H,4H,5H-Pyrazolo[3,4-d]Pyrimidin-5-ylacetamide is characterized by a central pyrazolo[3,4-d]pyrimidine core substituted with various functional groups. The presence of the 4-oxo group and the acetylamide moiety at the 5-position contributes to its unique pharmacological profile. The aromatic substituents on the pyrazolo[3,4-d]pyrimidine ring further enhance its biological activity and selectivity.

In terms of synthesis, several methods have been reported in the literature for the preparation of this compound. One common approach involves the condensation of 2-methylbenzoyl chloride with 2-amino-3-cyano-N-(2,3-dimethylphenyl)butenamide in the presence of a base such as triethylamine. This reaction typically proceeds via a multi-step process involving the formation of an intermediate imine followed by cyclization to form the pyrazolo[3,4-d]pyrimidine ring. Recent advancements in synthetic chemistry have also explored more efficient and environmentally friendly methods, such as microwave-assisted synthesis and organocatalytic approaches.

The biological properties of N-(2,3-Dimethylphenyl)-2-1-(2-Methylphenyl)-4-Oxo-1H,4H,5H-Pyrazolo[3,4-d]Pyrimidin-5-ylacetamide have been extensively studied in various in vitro and in vivo models. One of its most notable activities is its potent antiproliferative effect against a wide range of cancer cell lines. Studies have shown that this compound can effectively inhibit cell proliferation by inducing apoptosis and cell cycle arrest. The mechanism of action is believed to involve the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK.

Furthermore, recent research has highlighted the potential of N-(2,3-Dimethylphenyl)-2-1-(2-Methylphenyl)-4-Oxo-1H,4H,5H-Pyrazolo[3,4-d]Pyrimidin-5-ylacetamide as an anti-inflammatory agent. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease are characterized by chronic inflammation and tissue damage. Preclinical studies have demonstrated that this compound can reduce inflammatory markers such as TNF-α and IL-6 by inhibiting the activation of nuclear factor-kappa B (NF-κB) and other pro-inflammatory signaling pathways.

In addition to its antiproliferative and anti-inflammatory properties, N-(2,3-Dimethylphenyl)-2-1-(2-Methylphenyl)-4-Oxo-1H,4H,5H-Pyrazolo[3,4-d]Pyrimidin-5-ylacetamide has also shown promise in neurodegenerative disorders. Alzheimer's disease (AD) and Parkinson's disease (PD) are two major neurodegenerative conditions that affect millions of people worldwide. Research has indicated that this compound can protect neurons from oxidative stress and prevent the aggregation of amyloid-beta (Aβ) peptides and alpha-synuclein proteins. These findings suggest that it may have therapeutic potential in treating or preventing neurodegenerative diseases.

The pharmacokinetic properties of N-(2,3-Dimethylphenyl)-2-1-(2-Methylphenyl)-4-Oxo-1H,4H,5H-Pyrazolo[3,4-d]Pyrimidin-5-ylacetamide are crucial for its clinical development. Studies have shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile in animal models. The compound is rapidly absorbed from the gastrointestinal tract and distributed to various tissues. It is metabolized primarily by cytochrome P450 enzymes in the liver and excreted via both renal and biliary routes.

To further advance its clinical application, ongoing clinical trials are evaluating the safety and efficacy of N-(2,3-Dimethylphenyl)-2-1-(2-Methylphenyl)-4-Oxo-1H,4H,5H-Pyrazolo[3,4-d]Pyrimidin-5-ylacetamide in various disease settings. Phase I trials have demonstrated that it is well-tolerated at therapeutic doses with minimal side effects. Phase II trials are currently underway to assess its efficacy in specific patient populations such as those with advanced solid tumors or inflammatory conditions.

In conclusion, N-(2，3-Dimethylphenyl)-2-1-(2-Methylphenyl)-4-Oxo-1H，4H，5H-Pyrazolo[3，4-d]Pyrimidin-5-y acetamide (CAS No. 895009–23–1) represents a promising candidate for the development of novel therapeutics targeting cancer, inflammation, and neurodegenerative disorders. Its unique chemical structure and multifaceted biological activities make it an attractive molecule for further investigation and clinical development.